![molecular formula C11H17BrN2O5 B6181199 (2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid CAS No. 2309296-04-4](/img/no-structure.png)
(2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
Overview
Description
(2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid is a useful research compound. Its molecular formula is C11H17BrN2O5 and its molecular weight is 337.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2S)-3-[(5R)-3-bromo-4,5-dihydro-1,2-oxazol-5-yl]-2-{[(tert-butoxy)carbonyl]amino}propanoic acid involves the synthesis of the oxazoline ring followed by the attachment of the tert-butoxycarbonyl (Boc) protecting group to the amine group. The bromination of the oxazoline ring and the subsequent coupling with the Boc-protected amino acid completes the synthesis of the target compound.", "Starting Materials": [ "Glycine", "tert-Butyl chloroformate", "5-Bromo-3-hydroxytetrahydro-2H-oxazole", "Triethylamine", "Hydrochloric acid", "Sodium bicarbonate", "Diethyl ether", "Methanol", "Sodium hydroxide", "Chloroform", "N,N-Diisopropylethylamine", "N,N'-Dicyclohexylcarbodiimide", "Acetic anhydride", "Methanesulfonic acid", "Ethyl acetate" ], "Reaction": [ "1. Glycine is reacted with tert-butyl chloroformate and triethylamine to form the Boc-protected glycine intermediate.", "2. 5-Bromo-3-hydroxytetrahydro-2H-oxazole is reacted with hydrochloric acid and sodium bicarbonate to form the oxazoline ring.", "3. The oxazoline ring is brominated using sodium bicarbonate and hydrogen peroxide to form the 5-bromo-3-hydroxytetrahydro-2H-oxazole intermediate.", "4. The Boc-protected glycine intermediate is reacted with N,N-diisopropylethylamine and N,N'-dicyclohexylcarbodiimide to form the Boc-protected amino acid intermediate.", "5. The Boc-protected amino acid intermediate is reacted with the 5-bromo-3-hydroxytetrahydro-2H-oxazole intermediate in the presence of acetic anhydride and methanesulfonic acid to form the target compound.", "6. The target compound is purified using column chromatography with ethyl acetate as the eluent." ] } | |
CAS No. |
2309296-04-4 |
Molecular Formula |
C11H17BrN2O5 |
Molecular Weight |
337.2 |
Purity |
95 |
Origin of Product |
United States |
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